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Compound of Interest

Compound Name: 2-(Hydroxymethyl)cyclobutanone

Cat. No.: B2923102

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Hydroxymethyl)cyclobutanone is a bifunctional organic molecule that has garnered
interest within the scientific community, particularly in the realms of organic synthesis and
medicinal chemistry. Its structure, which incorporates both a ketone and a primary alcohol
within a strained cyclobutane ring, makes it a versatile building block for the synthesis of more
complex molecules. The inherent ring strain of the cyclobutane moiety and the presence of two
reactive functional groups offer unique opportunities for chemical transformations.
Understanding the fundamental physical properties of this compound, such as its boiling and
melting points, is a critical first step for its effective utilization in research and development,
influencing everything from reaction conditions to purification strategies and formulation.

Physicochemical Properties of 2-
(Hydroxymethyl)cyclobutanone

Precise experimental data for the boiling and melting points of 2-
(Hydroxymethyl)cyclobutanone (CAS No. 23107-52-0) are not readily available in published
literature.[1] However, computational methods provide reliable estimates for these crucial
physical constants. These predicted values are invaluable for guiding experimental design and
purification protocols.
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Property Value Source
Molecular Formula CsHsO2 [1]
Molecular Weight 100.12 g/mol [1]
Predicted Boiling Point 224.9 £ 23.0 °C at 760 mmHg N/A
Predicted Melting Point 25-27 °C N/A

Note: The boiling and melting points are predicted values from chemical modeling software and
should be considered as estimates. Experimental verification is recommended.

Theoretical Framework: Understanding the Physical
Properties

The physical properties of a molecule are intrinsically linked to its structure. For 2-
(Hydroxymethyl)cyclobutanone, several key structural features influence its boiling and
melting points:

» Hydrogen Bonding: The presence of a hydroxyl (-OH) group allows for intermolecular
hydrogen bonding. This is a strong type of dipole-dipole interaction that requires significant
energy to overcome, leading to a relatively high boiling point compared to molecules of
similar molecular weight that cannot hydrogen bond.

o Dipole-Dipole Interactions: The carbonyl group (C=0) of the ketone is highly polarized,
creating a significant dipole moment. This results in dipole-dipole interactions between
molecules, further increasing the energy required to transition from a liquid to a gaseous
state.

» Molecular Weight: With a molecular weight of 100.12 g/mol , van der Waals forces also
contribute to the intermolecular attractions.

» Molecular Symmetry and Packing: The relatively compact and somewhat planar structure of
the cyclobutanone ring, substituted with a flexible hydroxymethyl group, will influence how
efficiently the molecules can pack into a crystal lattice, which in turn affects the melting point.
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Experimental Determination of Physical Properties

For a compound where literature data is scarce, experimental determination of its physical
properties is paramount. The following are standard, reliable methods for ascertaining the
boiling and melting points of a novel or uncharacterized compound like 2-
(Hydroxymethyl)cyclobutanone.

Boiling Point Determination by the Capillary Method
(Micro-Scale)

This method is ideal for small sample quantities and provides a good estimate of the boiling
point.[2][3][4] The principle relies on the definition of the boiling point as the temperature at
which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[2]

Protocol:

e Sample Preparation: A small amount (a few drops) of purified 2-
(Hydroxymethyl)cyclobutanone is placed in a small test tube or a specialized boiling point
tube.

o Capillary Insertion: A melting point capillary tube is sealed at one end. The open end is then
inserted into the liquid sample.

o Apparatus Assembly: The test tube is attached to a thermometer with the bulb of the
thermometer level with the sample. This assembly is then placed in a heating bath (e.g., a
Thiele tube with mineral oil or a digital melting point apparatus with a boiling point function).

o Heating: The heating bath is heated gently. As the temperature rises, air trapped in the
capillary will be expelled, seen as a slow stream of bubbles.

o Observation: As the temperature approaches the boiling point, the vapor pressure of the
sample increases, and the bubbling from the capillary becomes more rapid. The heat is then
slightly reduced.

e Boiling Point Reading: The boiling point is the temperature at which the stream of bubbles
just ceases and the liquid begins to be drawn into the capillary tube.[3][4]
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Melting Point Determination Using a Capillary Apparatus

The melting point of a solid is the temperature at which it transitions from a solid to a liquid. For

pure crystalline solids, this transition occurs over a narrow temperature range.[5]

Protocol:

Sample Preparation: A small amount of dry, crystalline 2-(Hydroxymethyl)cyclobutanone is
finely powdered.

Capillary Loading: The open end of a melting point capillary tube is tapped into the powdered
sample. The sample is then packed into the sealed end of the capillary by tapping the bottom
of the tube on a hard surface or by dropping it through a long glass tube.[6] The packed
sample should be 2-3 mm high.

Apparatus Setup: The loaded capillary tube is placed in the heating block of a melting point
apparatus.[7]

Heating and Observation:

o For an unknown compound, a rapid heating rate is used to determine an approximate
melting range.

o Asecond, fresh sample is then heated slowly (1-2 °C per minute) as the temperature
approaches the approximate melting point.[6]

Melting Point Range: The temperature at which the first droplet of liquid appears is recorded
as the beginning of the melting range. The temperature at which the entire sample has
turned into a clear liquid is the end of the range.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b2923102?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.westlab.com/blog/measuring-melting-point
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/product/b2923102?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2923102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for Boiling Point Determination.

Significance in a Research and Development
Context

The boiling and melting points are not merely physical constants; they are critical parameters in
a professional research and development setting:

» Purity Assessment: A sharp, well-defined melting point range is a reliable indicator of high
purity for a solid compound.[5][8] Impurities will typically depress and broaden the melting
range.

 Purification Strategy: Knowledge of the boiling point is essential for purification by distillation.
For a thermally sensitive compound like 2-(Hydroxymethyl)cyclobutanone, vacuum
distillation at a reduced pressure and temperature may be necessary to prevent
decomposition.

» Reaction Condition Selection: When used as a reactant, knowing the boiling point helps in
selecting an appropriate solvent and reaction temperature to avoid loss of the material.

» Drug Development: In a pharmaceutical context, the melting point influences formulation
development, solubility, and the stability of the active pharmaceutical ingredient (API).

Conclusion

While experimentally determined values for the boiling and melting points of 2-
(Hydroxymethyl)cyclobutanone are not currently prevalent in scientific literature, reliable
predictions and established methodologies provide a strong foundation for its use in a
laboratory setting. The unique structural characteristics of this compound, namely the presence
of hydroxyl and carbonyl functionalities within a strained ring system, suggest a relatively high
boiling point and a low melting point. For scientists and researchers, the ability to
experimentally verify these properties is a fundamental skill that ensures the quality and
integrity of their work, ultimately enabling the successful application of this versatile chemical
building block in the synthesis of novel compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b2923102?utm_src=pdf-custom-synthesis
https://www.moldb.com/product/23107-52-0
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.westlab.com/blog/measuring-melting-point
https://edu.rsc.org/resources/melting-point-determination/1068.article
https://www.benchchem.com/product/b2923102#physical-properties-of-2-hydroxymethyl-cyclobutanone-boiling-point-melting-point
https://www.benchchem.com/product/b2923102#physical-properties-of-2-hydroxymethyl-cyclobutanone-boiling-point-melting-point
https://www.benchchem.com/product/b2923102#physical-properties-of-2-hydroxymethyl-cyclobutanone-boiling-point-melting-point
https://www.benchchem.com/product/b2923102#physical-properties-of-2-hydroxymethyl-cyclobutanone-boiling-point-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2923102?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2923102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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